1,3-Dioxolan-2-one,5-ethyl-4,4-difluoro-(9CI)

• CAS RN: 185680-81-3
• Molecular Formula: C5H6F2O3
• Molecular Weight: 152.097
• IUPAC Name: 5-ethyl-4,4-difluoro-1,3-dioxolan-2-one
• InChI: InChI=1S/C5H6F2O3/c1-2-3-5(6,7)10-4(8)9-3/h3H,2H2,1H3
• InChI Key: KFYLFVJHIDSAGW-UHFFFAOYSA-N
• SMILES: CCC1C(OC(=O)O1)(F)F
• synonyms: 1,3-Dioxolan-2-one,5-ethyl-4,4-difluoro-(9CI)

Description

“1,3-Dioxolan-2-one,5-ethyl-4,4-difluoro-(9CI)” is a chemical compound with the molecular formula C5H6F2O3. It is also known as “双氟代碳酸乙烯酯 (DFEC)” in Chinese.

Synthesis Analysis

The synthesis of 1,3-dioxolanes can be achieved from carbonyl compounds with 1,3-propanediol or 1,2-ethanediol in the presence of a Brönsted or a Lewis acid catalyst. A standard procedure for protection employs toluenesulfonic acid as a catalyst in refluxing toluene, which allows the continuous removal of water from the reaction mixture using a Dean-Stark apparatus.

Molecular Structure Analysis

The molecular structure of 1,3-Dioxolan-2-one,5-ethyl-4,4-difluoro-(9CI) is based on structures generated from information available in ECHA’s databases. The structure is also available as a 2D Mol file.

Chemical Reactions Analysis

1,3-Dioxolanes offer stability against all types of nucleophiles and bases. Deprotection is often performed by acid-catalyzed transacetalization in acetone or hydrolysis in wet solvents or in aqueous acid. Some strong oxidation agents may cleave acetals such as HClO4 in CH2Cl2.

Physical And Chemical Properties Analysis

The physical and chemical properties of 1,3-Dioxolan-2-one,5-ethyl-4,4-difluoro-(9CI) include a molecular weight of 152.0961464. The predicted density is 1.52±0.1 g/cm3.

Mechanism of Action

In the context of electrochemical performance, 4,5-difluoro-1,3-dioxolan-2-one (DFEC) is reported as a film-forming additive to improve the performance of LiNi0.8Co0.15Al0.05O2/SiO@C full cells. The cells with 2% DFEC keep the best capacity retention.

Safety and Hazards

This compound should be handled with care to avoid dust formation and contact with skin and eyes. It is flammable and can cause irritation to the skin, eye, and respiratory system.